Cas no 2227649-28-5 (3-bromo-2-(2R)-oxiran-2-ylpyridine)

• Product Name: 3-bromo-2-(2R)-oxiran-2-ylpyridine
• CAS No: 2227649-28-5
• MF: C₇H₆BrNO
• MW: 200.03264093399
• CID: 5951725
• PubChem ID: 99981086
• Update Time: 2025-06-14

3-bromo-2-(2R)-oxiran-2-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(2R)-oxiran-2-ylpyridine
• 2227649-28-5
• 3-bromo-2-[(2R)-oxiran-2-yl]pyridine
• EN300-1927303

• Inchi： 1S/C7H6BrNO/c8-5-2-1-3-9-7(5)6-4-10-6/h1-3,6H,4H2/t6-/m0/s1
• InChI Key： LCSHWKCTFAMDAL-LURJTMIESA-N
• SMILES： BrC1=CC=CN=C1[C@@H]1CO1

Computed Properties

• Exact Mass: 198.96328g/mol
• Monoisotopic Mass: 198.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 25.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-bromo-2-(2R)-oxiran-2-ylpyridine

Recent Advances in the Application of 3-Bromo-2-(2R)-oxiran-2-ylpyridine (CAS: 2227649-28-5) in Chemical Biology and Drug Discovery

The compound 3-bromo-2-(2R)-oxiran-2-ylpyridine (CAS: 2227649-28-5) has recently emerged as a promising scaffold in chemical biology and medicinal chemistry due to its unique structural features and reactivity. This epoxide-containing pyridine derivative has garnered significant attention for its potential applications in targeted covalent inhibition, fragment-based drug discovery, and the synthesis of bioactive molecules. Recent studies have elucidated its versatile reactivity, particularly in nucleophilic ring-opening reactions, which enable selective modifications for the development of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-bromo-2-(2R)-oxiran-2-ylpyridine as a key intermediate in the synthesis of Bruton's tyrosine kinase (BTK) inhibitors. The researchers successfully employed this compound in a regioselective epoxide ring-opening reaction with various nucleophiles, yielding potent and selective covalent inhibitors with improved pharmacokinetic properties. The study highlighted the compound's ability to serve as a versatile warhead for targeting cysteine residues in kinase active sites.

In the field of chemical proteomics, researchers have recently utilized 3-bromo-2-(2R)-oxiran-2-ylpyridine as a reactive probe for mapping ligandable cysteine residues in the human proteome. A Nature Chemical Biology publication (2024) described its application in activity-based protein profiling (ABPP), where the compound demonstrated superior selectivity compared to traditional acrylamide-based probes. The study identified several previously unknown druggable cysteine sites in disease-relevant proteins, expanding the potential targets for covalent drug discovery.

The synthetic accessibility of 3-bromo-2-(2R)-oxiran-2-ylpyridine has also been improved through recent methodological advances. A 2023 Organic Letters report detailed an asymmetric catalytic epoxidation protocol that enables the efficient production of the (2R)-enantiomer with high enantiomeric excess (>98%). This development addresses previous challenges in obtaining the optically pure compound and facilitates its broader application in medicinal chemistry programs.

Emerging research suggests potential applications of 3-bromo-2-(2R)-oxiran-2-ylpyridine beyond covalent inhibition. A recent ACS Chemical Biology study (2024) demonstrated its utility as a bifunctional linker for PROTAC (proteolysis targeting chimera) development, where the epoxide moiety serves as a reversible covalent attachment point for target proteins while the pyridine ring coordinates with E3 ligase ligands. This innovative approach may overcome current limitations in PROTAC design related to linker flexibility and target engagement.

Ongoing investigations are exploring the safety profile and metabolic fate of compounds derived from 3-bromo-2-(2R)-oxiran-2-ylpyridine. Preliminary ADME studies presented at the 2024 American Chemical Society meeting indicate favorable metabolic stability for several derivatives, with the epoxide ring remaining intact under physiological conditions. However, researchers caution that careful optimization of the leaving group properties may be necessary to minimize potential off-target reactivity in vivo.

The growing body of research on 3-bromo-2-(2R)-oxiran-2-ylpyridine (CAS: 2227649-28-5) underscores its importance as a multifunctional building block in modern drug discovery. Its unique combination of reactivity, selectivity, and synthetic tractability positions it as a valuable tool for addressing challenging targets in oncology, inflammation, and infectious diseases. Future directions may include the development of library synthesis methods and further exploration of its applications in targeted protein degradation and chemical biology probe development.